2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol

• Molecular Formula: C12H16F3NO
• Molecular Weight: 247.26 g/mol
• IUPAC Name: 2-methyl-2-[[2-(trifluoromethyl)phenyl]methylamino]propan-1-ol
• InChI: InChI=1S/C12H16F3NO/c1-11(2,8-17)16-7-9-5-3-4-6-10(9)12(13,14)15/h3-6,16-17H,7-8H2,1-2H3
• InChI Key: PFMKMSRITYBBLJ-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1=CC=CC=C1C(F)(F)F

Description

2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a tertiary amine that contains a trifluoromethyl group, which makes it highly lipophilic and capable of crossing cell membranes.

Mechanism of Action

2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol acts as a positive allosteric modulator of GABA-A receptors, which are the primary inhibitory neurotransmitter receptors in the central nervous system. By enhancing the activity of these receptors, 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol can increase the inhibitory tone in the brain, leading to sedative and anxiolytic effects.
Biochemical and Physiological Effects:
In addition to its effects on GABA-A receptors, 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol has been shown to modulate the activity of other ion channels and receptors, including voltage-gated sodium channels and nicotinic acetylcholine receptors. These effects can lead to changes in neuronal excitability and neurotransmitter release, which may have implications for the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol is its high potency and selectivity for GABA-A receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol is its lipophilicity, which can make it difficult to dissolve in aqueous solutions and may require the use of organic solvents.

Future Directions

There are several potential future directions for research on 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol. One area of interest is its potential use as a therapeutic agent for the treatment of anxiety disorders and other psychiatric conditions. Additionally, further studies are needed to elucidate the mechanisms underlying its effects on ion channels and receptors, which could lead to the development of more selective and potent modulators. Finally, the development of new synthetic methods for 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol could enable its use in a wider range of applications.

Synthesis Methods

The synthesis of 2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol involves the reaction of 2-(trifluoromethyl)benzylamine with 2-methyl-1,3-propanediol in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Scientific Research Applications

2-Methyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol has been extensively studied for its potential use as a tool in biochemical and pharmacological research. It has been shown to modulate the activity of various ion channels and receptors, including GABA-A receptors, voltage-gated sodium channels, and nicotinic acetylcholine receptors.